![molecular formula C14H24N2O8 B1605701 Ethylenediaminetetrapropionic acid CAS No. 13311-39-2](/img/structure/B1605701.png)
Ethylenediaminetetrapropionic acid
Overview
Description
Ethylenediaminetetrapropionic acid (EDTPA) is an organic compound composed of four carboxylic acid groups, two ethylene diamine groups, and two propionic acid groups. It is an important building block in organic and inorganic chemistry, and has a wide variety of applications in scientific research. EDTPA has been used for decades in the synthesis of polymers, dyes, and pharmaceuticals, and has more recently been used in a variety of biochemical and physiological studies.
Scientific Research Applications
Metal Chelation and Zinc Status Assessment
EDTA is a powerful metal chelating agent, used to bind and remove heavy metals from the body. Research has shown that EDTA can significantly increase urinary excretion of metals such as calcium, copper, iron, and zinc, which suggests its potential for assessing zinc status in humans. The study demonstrated that after intravenous infusion of CaNa2EDTA, there was a notable increase in the urinary excretion of these metals, with zinc showing the most significant increase. This indicates EDTA's role in potentially evaluating zinc status and its application in treatments for metal poisoning, including iron overload conditions (Powell et al., 1999).
Blood-Brain Barrier Integrity
EDTA has been utilized in studies examining the integrity of the blood-brain barrier (BBB) in conditions such as dementia of the Alzheimer type. A study using [68Ga]EDTA and positron emission tomography (PET) found no evidence of BBB breakdown in patients with dementia, indicating that EDTA can be employed in non-invasive assessments of BBB permeability, contributing to our understanding of neurological conditions (Schlageter et al., 1987).
Endothelial Function in Coronary Artery Disease
Research on the effect of EDTA chelation therapy on endothelial function in patients with coronary artery disease (CAD) has been conducted. A study evaluating this treatment found no significant benefits on abnormal vasomotor responses in patients optimally treated for atherosclerotic risk factors, suggesting the need for further research into the effectiveness of EDTA chelation therapy in CAD treatment (Anderson et al., 2003).
Prevention of Catheter Infections in Cancer Patients
EDTA has been investigated for its efficacy in preventing infections in implantable ports used by children with cancer. A study employing minocycline-EDTA as a lock solution found it promising in preventing port infections without adverse events, highlighting EDTA's potential in enhancing the safety of long-term catheters (Chatzinikolaou et al., 2003).
Dental Applications
In dentistry, EDTA has been explored for its effects on young and old root canal dentin. A study assessing the chemical and ultramorphologic impacts of EDTA treatment revealed its time-dependent efficacy in altering the structure of dentin, suggesting its utility in endodontic treatments (Ozdemir et al., 2012).
properties
IUPAC Name |
3-[2-[bis(2-carboxyethyl)amino]ethyl-(2-carboxyethyl)amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O8/c17-11(18)1-5-15(6-2-12(19)20)9-10-16(7-3-13(21)22)8-4-14(23)24/h1-10H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWYJDIUEHHCHCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CCC(=O)O)CCN(CCC(=O)O)CCC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00276021 | |
Record name | Ethylenediaminetetrapropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13311-39-2 | |
Record name | Ethylenediaminetetrapropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00276021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethylenediaminetetrapropionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Ethylenediaminetetrapropionic Acid (EDTP) interact with metal ions and what are the downstream effects?
A1: EDTP is a hexadentate ligand, meaning it can donate six electron pairs to form coordinate bonds with metal ions. This results in the formation of stable chelate complexes. [, , ] This complexation or sequestration prevents the metal ions from participating in other chemical reactions, which can be desirable in various applications. [] For example, in food science, EDTA, a similar compound, is used to prevent metal-catalyzed oxidation and spoilage. []
Q2: Can you elaborate on the structural features of EDTP and provide its molecular formula and weight?
A2: EDTP (C14H28N2O8) has a molecular weight of 352.38 g/mol. [] Its structure is similar to Ethylenediaminetetraacetic acid (EDTA) but with propionic acid groups instead of acetic acid groups attached to the ethylenediamine backbone. This structural difference influences its metal-binding properties and applications. []
Q3: What is known about the stability of metal complexes formed with EDTP?
A3: The stability of metal-EDTP complexes varies depending on the specific metal ion involved. Research has investigated the stability constants of EDTP complexes with various divalent transition metals and lanthanoids. [, ] These studies provide insights into the thermodynamic favorability of complex formation and help predict the effectiveness of EDTP as a chelating agent under different conditions.
Q4: Are there any studies exploring the use of EDTP in laser-assisted electroless copper plating?
A4: Yes, research has investigated the effects of 2-mercaptobenzothiazole (2-MBT) on laser-assisted electroless copper plating using EDTP as a complexing agent. [] The study showed that the presence of 2-MBT and EDTP significantly influences the plating rate and the quality of the copper coatings obtained. This highlights the potential application of EDTP in controlling metal deposition processes. []
Q5: Is there any research available on the potential environmental impact of EDTP?
A5: While the provided research doesn't specifically address the environmental impact of EDTP, its structural similarity to EDTA suggests potential considerations. Understanding EDTP's ecotoxicological effects, degradation pathways, and potential for bioaccumulation would be crucial for assessing its overall environmental sustainability. [] Further research in this area is needed to establish appropriate waste management strategies and explore alternative chelating agents with potentially lower environmental impacts.
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